4-methoxy-N-methyl-N-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide

• IUPAC Name: 4-methoxy-N-methyl-N-[(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)methyl]benzamide
• InChI: InChI=1S/C16H15N3O3S/c1-19(16(20)11-5-7-12(21-2)8-6-11)10-14-17-15(18-22-14)13-4-3-9-23-13/h3-9H,10H2,1-2H3
• InChI Key: KCXIXCODQKZCLR-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=NC(=NO1)C2=CC=CS2)C(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C16H15N3O3S
• Molecular Weight: 329.4 g/mol

Description

4-methoxy-N-methyl-N-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide, also known as THIP or Gaboxadol, is a compound that has been of interest to the scientific community due to its potential therapeutic applications. It is a GABA(A) receptor agonist that has been shown to have sedative, anxiolytic, and anticonvulsant effects.

Mechanism of Action

4-methoxy-N-methyl-N-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide acts as a positive allosteric modulator of GABA(A) receptors, which are ionotropic receptors that mediate the inhibitory effects of the neurotransmitter GABA in the central nervous system. By enhancing the activity of GABA(A) receptors, 4-methoxy-N-methyl-N-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide increases the inhibitory tone of the brain, leading to its sedative, anxiolytic, and anticonvulsant effects.
Biochemical and Physiological Effects:
4-methoxy-N-methyl-N-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide has been shown to increase the duration of sleep and improve sleep quality in animal models and humans. It has also been shown to reduce anxiety-like behavior and seizure activity in animal models. 4-methoxy-N-methyl-N-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide has been found to have a low toxicity profile and does not produce the respiratory depression or cardiovascular effects associated with other sedative drugs.

Advantages and Limitations for Lab Experiments

4-methoxy-N-methyl-N-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide has advantages as a tool for studying GABA(A) receptor function and as a potential therapeutic agent. However, its sedative effects can make it difficult to use in behavioral experiments, and its low solubility in water can limit its use in some assays.

Future Directions

Future research on 4-methoxy-N-methyl-N-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide could focus on its potential use in the treatment of insomnia, anxiety disorders, and epilepsy. It could also investigate the development of new analogs with improved pharmacokinetic properties and reduced sedative effects. Additionally, further studies could explore the mechanisms underlying 4-methoxy-N-methyl-N-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide's anticonvulsant effects and its potential use in the treatment of other neurological disorders.

Scientific Research Applications

4-methoxy-N-methyl-N-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide has been studied for its potential therapeutic applications in a variety of conditions, including insomnia, anxiety disorders, and epilepsy. It has also been investigated for its potential use as an anesthetic and as a treatment for alcohol withdrawal syndrome.